Cas no 75548-99-1 (1,3-diazepane-2,4-dione)

• Product name: 1,3-diazepane-2,4-dione
• CAS No: 75548-99-1
• MF: C₅H₈N₂O₂
• MW: 128.12922
• CID: 981853
• PubChem ID: 333070

1,3-diazepane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-diazepane-2,4-dione
• [1,3]Diazepan-2,4-dione
• 2,4-Dioxohexahydro-1,3-diazepin
• AC1L7CGF
• CTK2H9722
• NSC332879
• Perhydro-1,3-diazepine-2,4-dione
• SureCN3077723
• tetrahydro-2H-1,3-diazepine-2,4(3H)-dione
• AKOS006359448
• SCHEMBL3077723
• 75548-99-1
• 1,3-Diazepane-2,4-dione #
• DTXSID40318595
• GOFALJDPGWIYKL-UHFFFAOYSA-N
• NSC-332879

• Inchi： InChI=1S/C5H8N2O2/c8-4-2-1-3-6-5(9)7-4/h1-3H2,(H2,6,7,8,9)
• InChI Key： GOFALJDPGWIYKL-UHFFFAOYSA-N
• SMILES： C1CC(=O)NC(=O)NC1

Computed Properties

• Exact Mass: 128.05864
• Monoisotopic Mass: 128.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.172
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 58.2
• LogP: 0.26360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,3-diazepanes